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Compound of Interest

4-Amino-4-methyl-2-pentanone
Compound Name:
Oxalate

cat. No.: B1265502

A Technical Guide to 4-Amino-4-methyl-2-pentanone
Oxalate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Amino-4-methyl-2-
pentanone Oxalate, a valuable organic compound used in research and as a synthetic
intermediate. It details the compound's physical and chemical properties, experimental
protocols for its synthesis, and its known biological activities.

Compound Identification and Nomenclature

4-Amino-4-methyl-2-pentanone Oxalate, also known as Diacetonamine Oxalate, is the
oxalate salt of the parent amine. It is a stable, crystalline solid, which makes it a convenient
form for handling and storage compared to the free base.

Primary Identifiers:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1265502?utm_src=pdf-interest
https://www.benchchem.com/product/b1265502?utm_src=pdf-body
https://www.benchchem.com/product/b1265502?utm_src=pdf-body
https://www.benchchem.com/product/b1265502?utm_src=pdf-body
https://www.benchchem.com/product/b1265502?utm_src=pdf-body
https://www.benchchem.com/product/b1265502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

4-Amino-4-methyl-2-
Compound Name [11[2][3][4]
pentanone Oxalate

Diacetonamine Oxalate, 1,1-
Synonyms dimethyl-3-oxobutylammonium  [5][6]

hydrogen oxalate

CAS Number 625-03-6 [L][2103114116]

CsH1sNOs (or
Molecular Formula [2][4][6]
CeH13NO-C2H204)

| Molecular Weight | 205.21 g/mol |[1][2] |

Note on Nomenclature and CAS Numbers: There is a potential for confusion in literature and
supplier catalogs.

o CAS 625-03-6 refers specifically to the 1:1 oxalate salt (CsH1sNOs, MW ~205.21 g/mol )
discussed in this guide.[1][2][3][4][6]

o CAS 625-04-7 typically refers to the free amine, 4-Amino-4-methyl-2-pentanone (CeH13NO,
MW ~115.17 g/mol ), or is sometimes used interchangeably for the hydrogenoxalate salt.[7]
[8][9][10] The synthesis protocols often yield the hydrogenoxalate salt.[11][12] This guide
focuses on the compound associated with CAS 625-03-6.

Physical and Chemical Properties

The compound's properties make it suitable for various laboratory applications. It is a white,
crystalline solid soluble in common polar solvents.

Summary of Physicochemical Data:
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White crystalline
Appearance ) [7]
powder/solid.

Melting Point 125-130 °C (decomposes). [7]
- Soluble in water, alcohol, and
Solubility [7]
ether.
Storage (Powder) Stable for 3 years at -20°C. [1]
Storage (In Solvent) Stable for 1 year at -80°C. [1]

| Purity | Commercially available at 295%. |[3] |

Spectral and Analytical Data

While comprehensive spectral data for the oxalate salt is not readily available in public
databases, data for the parent free amine (CAS: 625-04-7) is available and can be used to
characterize the amine moiety of the molecule.

e Mass Spectrum (Electron lonization): The NIST WebBook provides the mass spectrum for
the free amine, 2-Pentanone, 4-amino-4-methyl-.[10]

e FTIR and Raman Spectra: SpectraBase contains FTIR and Raman spectra for the free
amine.[13]

Experimental Protocols

The most well-documented synthesis produces the hydrogen oxalate salt from mesityl oxide.
This method is noted for yielding a clean product by avoiding significant byproduct formation.
[14]

Protocol 1: Synthesis from Mesityl Oxide and Aqueous
Ammonia (Hydrogen Oxalate Salt)

This protocol is adapted from a reliable procedure published in Organic Syntheses.[11][12] It
involves the reaction of mesityl oxide with ammonia followed by precipitation of the stable
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hydrogen oxalate salt.

Materials:

Mesityl oxide (200 g, 2.0 moles)

Aqueous ammonia (27%, 280 cc)

Oxalic acid (dihydrate, approx. 252 g for the acid salt)

95% Ethanol (approx. 4 L)

Absolute Ethanol (for washing)
Procedure:
e Formation of Diacetonamine:

In a 1-L round-bottomed flask with a mechanical stirrer, combine mesityl oxide and

o

aqueous ammonia.[12]

Cool the flask with running tap water to manage the exothermic reaction.[12]

o

[¢]

Stir vigorously for 3-8 hours until the mixture becomes homogeneous.[12]

Seal the flask and let it stand at room temperature for three days to maximize yield.[14]

[e]

» Preparation for Salification:
o Remove excess ammonia by passing a stream of dry air through the solution.[12]
o Dissolve the resulting amine solution in an equal volume of absolute alcohol.[12]

o Titrate a small aliquot with a standard oxalic acid solution to determine the precise amount
needed for precipitation of the entire batch.[5] For the hydrogen oxalate salt, twice the
amount of oxalic acid needed to neutralize the amine (as determined by litmus) is
required.[12]

o Precipitation of the Hydrogen Oxalate Salt:
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o In a large beaker, dissolve the calculated amount of oxalic acid in 4 L of 95% ethanol.[12]

o Slowly add the diacetonamine/alcohol solution to the oxalic acid solution with constant,
vigorous stirring.[15]

o During the addition of the second half of the amine solution, cool the container to prevent
the formation of the neutral oxalate salt.[5][12]

e |solation and Purification:

[e]

Heat the final mixture to 70°C with stirring, then filter while hot through a pre-heated

Bichner funnel.[12]

Allow the filtrate to cool slowly to promote crystallization.[15] The diacetonamine hydrogen

[e]

oxalate will separate.

Collect the crystals by filtration, wash with cold absolute alcohol, and dry.[14]

[e]

o

Expected Yield: 285-320 g (63—70%).[12]

[¢]

Expected Melting Point: 126-127°C.[12]

Click to download full resolution via product page

Caption: Workflow for the synthesis of diacetonamine hydrogen oxalate.

Biological Activity and Applications

Beyond its role as a chemical intermediate, 4-Amino-4-methyl-2-pentanone Oxalate has
documented biological activities that are of interest to drug development professionals.
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» Adrenergic Receptor Agonist: The compound has been identified as an adrenergic receptor
agonist.[2] Agonists of these receptors are a broad class of drugs with applications in treating
conditions like hypertension, anxiety, and pain.

o Antibacterial Activity: It has been shown to be an active compound against wild-type strains
of Escherichia coli and Mycobacterium tuberculosis.[2] This suggests potential for further
investigation in the development of novel antibacterial agents.

Biological Activity Profile

{4-Amino-4-methyl-2-pentanone Oxalate | CAS: 625-03-6}

Acts as an Exhibits Hxhibits
Mechanism &Action Observed Eftects
Adrenergic Receptor Activity Against Activity Against
Agonist Escherichia coli Mycobacterium tuberculosis

Click to download full resolution via product page

Caption: Biological activities of 4-Amino-4-methyl-2-pentanone Oxalate.

Logical Relationships of Properties

The interconnected properties of this compound define its utility. Its chemical structure dictates
its physical state and solubility, which in turn influences the protocols for its synthesis and its
potential biological applications.
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Caption: Interrelationships of the compound's properties and uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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